Cas no 38238-77-6 (1,3-dimethyl 2-(chloromethylidene)propanedioate)

1,3-dimethyl 2-(chloromethylidene)propanedioate structure
38238-77-6 structure
Product Name:1,3-dimethyl 2-(chloromethylidene)propanedioate
CAS No:38238-77-6
MF:C6H7ClO4
MW:178.570381402969
MDL:MFCD20621669
CID:292302
PubChem ID:10943039
Update Time:2025-04-19

1,3-dimethyl 2-(chloromethylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (chloromethylene)-, dimethyl ester
    • dimethyl 2-(chloromethylidene)propanedioate
    • 1,3-dimethyl2-(chloromethylidene)propanedioate
    • C6H7ClO4
    • DTXSID90449186
    • 38238-77-6
    • EN300-218943
    • 1,3-dimethyl 2-(chloromethylidene)propanedioate
    • MDL: MFCD20621669
    • Inchi: 1S/C6H7ClO4/c1-10-5(8)4(3-7)6(9)11-2/h3H,1-2H3
    • InChI Key: LGENZLZZCBFXML-UHFFFAOYSA-N
    • SMILES: Cl/C=C(\C(=O)OC)/C(=O)OC

Computed Properties

  • Exact Mass: 178.00331
  • Monoisotopic Mass: 178.0032864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

1,3-dimethyl 2-(chloromethylidene)propanedioate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D481953-10mg
1,3-dimethyl 2-(chloromethylidene)propanedioate
38238-77-6
10mg
$ 50.00 2022-06-05
TRC
D481953-50mg
1,3-dimethyl 2-(chloromethylidene)propanedioate
38238-77-6
50mg
$ 160.00 2022-06-05
TRC
D481953-100mg
1,3-dimethyl 2-(chloromethylidene)propanedioate
38238-77-6
100mg
$ 230.00 2022-06-05
Enamine
EN300-218943-0.05g
1,3-dimethyl 2-(chloromethylidene)propanedioate
38238-77-6 95%
0.05g
$101.0 2023-09-16
Enamine
EN300-218943-0.1g
1,3-dimethyl 2-(chloromethylidene)propanedioate
38238-77-6 95%
0.1g
$152.0 2023-09-16
Enamine
EN300-218943-0.25g
1,3-dimethyl 2-(chloromethylidene)propanedioate
38238-77-6 95%
0.25g
$216.0 2023-09-16
Enamine
EN300-218943-0.5g
1,3-dimethyl 2-(chloromethylidene)propanedioate
38238-77-6 95%
0.5g
$407.0 2023-09-16
Enamine
EN300-218943-1.0g
1,3-dimethyl 2-(chloromethylidene)propanedioate
38238-77-6 95%
1g
$528.0 2023-06-08
Enamine
EN300-218943-2.5g
1,3-dimethyl 2-(chloromethylidene)propanedioate
38238-77-6 95%
2.5g
$1034.0 2023-09-16
Enamine
EN300-218943-5.0g
1,3-dimethyl 2-(chloromethylidene)propanedioate
38238-77-6 95%
5g
$1530.0 2023-06-08
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd